Cas no 478078-86-3 (N-benzyl-4-(3-methoxybenzoyl)-1H-pyrrole-2-carboxamide)

• Product Name: N-benzyl-4-(3-methoxybenzoyl)-1H-pyrrole-2-carboxamide
• CAS No: 478078-86-3
• CID: 4653633
• Update Time: 2025-05-24

N-benzyl-4-(3-methoxybenzoyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-(3-methoxybenzoyl)-1H-pyrrole-2-carboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-benzyl-4-(3-methoxybenzoyl)-1H-pyrrole-2-carboxamide

Professional Introduction to N-benzyl-4-(3-methoxybenzoyl)-1H-pyrrole-2-carboxamide (CAS No. 478078-86-3)

N-benzyl-4-(3-methoxybenzoyl)-1H-pyrrole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 478078-86-3, represents a promising candidate for further exploration in drug discovery and therapeutic development. The molecular structure of this compound, featuring a benzyl group, a methoxy-substituted benzoyl moiety, and a pyrrole ring, contributes to its potential biological activity and makes it an intriguing subject for scientific investigation.

The structural components of N-benzyl-4-(3-methoxybenzoyl)-1H-pyrrole-2-carboxamide are meticulously designed to interact with biological targets in a specific manner. The presence of the benzyl group and the methoxybenzoyl moiety suggests possible roles in modulating enzyme activity, receptor binding, or other cellular processes. These features are particularly relevant in the context of developing novel therapeutic agents that can address unmet medical needs.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and potential applications in medicine. Pyrrole derivatives, in particular, have been extensively studied for their pharmacological properties. The compound N-benzyl-4-(3-methoxybenzoyl)-1H-pyrrole-2-carboxamide is no exception and has been the subject of several preliminary studies aimed at elucidating its mechanism of action and therapeutic potential.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications that can enhance its biological efficacy while minimizing side effects. The benzyl group, for instance, can be tailored to improve solubility and bioavailability, while the methoxybenzoyl moiety may contribute to target specificity. These attributes make N-benzyl-4-(3-methoxybenzoyl)-1H-pyrrole-2-carboxamide a valuable scaffold for designing next-generation drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with unprecedented accuracy. These tools have been instrumental in identifying promising candidates like N-benzyl-4-(3-methoxybenzoyl)-1H-pyrrole-2-carboxamide for further experimental validation. By leveraging these computational methods, scientists can accelerate the drug discovery process and bring new therapies to market more efficiently.

The synthesis of N-benzyl-4-(3-methoxybenzoyl)-1H-pyrrole-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of key intermediates such as 3-methoxybenzoic acid derivatives, which are then coupled with pyrrole-based precursors to form the desired product. The use of advanced synthetic techniques ensures high yield and purity, which are critical for subsequent biological testing.

In vitro studies have begun to reveal the potential pharmacological properties of N-benzyl-4-(3-methoxybenzoyl)-1H-pyrrole-2-carboxamide. Initial experiments suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation, cancer, and other diseases. These findings are particularly exciting as they highlight the compound's potential as a lead molecule for drug development.

The field of medicinal chemistry is constantly evolving, with new discoveries driving innovation in drug design and development. N-benzyl-4-(3-methoxybenzoyl)-1H-pyrrole-2-carboxamide exemplifies how structural complexity can be leveraged to create molecules with tailored biological activities. As research progresses, it is expected that this compound will continue to attract attention from both academic researchers and pharmaceutical companies looking to develop novel therapeutics.

Future studies on N-benzyl-4-(3-methoxybenzoyl)-1H-pyrrole-2-carboxamide will likely focus on optimizing its chemical structure to enhance its pharmacological profile. This may involve modifying substituents on the pyrrole ring or exploring different synthetic pathways to improve yield and scalability. Additionally, preclinical studies will be essential to evaluate its safety and efficacy before moving into human trials.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic derivatives being explored for therapeutic applications. Pyrrole-based compounds have shown immense potential across various therapeutic areas, including oncology, neurology, and immunology. By expanding our understanding of these molecules, we can unlock new possibilities for treating complex diseases.

In conclusion, N-benzyl-4-(3-methoxybenzoyl)-1H-pyrrole-2-carboxamide (CAS No. 478078-86-3) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at addressing critical unmet medical needs.